Cas no 893641-38-8 (3'-Methyl-biphenyl-4-propanoic acid)

• Product Name: 3'-Methyl-biphenyl-4-propanoic acid
• CAS No: 893641-38-8
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 859350
• PubChem ID: 1393168
• Update Time: 2025-05-21

3'-Methyl-biphenyl-4-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Methyl-biphenyl-4-propanoic acid
• 3-(3'-Methyl-4-biphenylyl)propanoic acid
• 893641-38-8
• AKOS004116243
• SCHEMBL1510137
• 3-[4-(3-methylphenyl)phenyl]propanoic acid
• CS-0359496
• 3-(3'-Methyl-[1,1'-biphenyl]-4-yl)propanoic acid
• A50661
• 3'-Methyl-biphenyl-4-propanoicacid

• Inchi： 1S/C16H16O2/c1-12-3-2-4-15(11-12)14-8-5-13(6-9-14)7-10-16(17)18/h2-6,8-9,11H,7,10H2,1H3,(H,17,18)
• InChI Key： KYGMNPDIGQPPIF-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(=CC=1)C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Methyl-biphenyl-4-propanoic acid

3'-Methyl-biphenyl-4-propanoic Acid (CAS No: 893641-38-8)

The compound 3'-Methyl-biphenyl-4-propanoic Acid (CAS No: 893641-38-8) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structure, which consists of a biphenyl system with a methyl group at the 3' position and a propanoic acid group at the 4 position. The biphenyl system, a key structural feature, contributes to its aromaticity and stability, making it a valuable component in various chemical reactions and applications.

Recent advancements in synthetic chemistry have highlighted the importance of biphenyl derivatives like 3'-Methyl-biphenyl-4-propanoic Acid in drug discovery. Researchers have demonstrated that such compounds can exhibit potent biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. For instance, studies have shown that the propanoic acid moiety can enhance the compound's solubility and bioavailability, making it an attractive candidate for developing new therapeutic agents.

In addition to its pharmacological applications, 3'-Methyl-biphenyl-4-propanoic Acid has found utility in materials science. Its rigid biphenyl structure makes it suitable for use in the synthesis of advanced materials such as liquid crystals and polymer precursors. Recent research has explored its potential as a building block for constructing self-assembled monolayers (SAMs), which are critical in nanotechnology and surface engineering.

The synthesis of 3'-Methyl-biphenyl-4-propanoic Acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods ensure high yields and purity, which are essential for its use in sensitive applications such as drug development and material synthesis. Moreover, the compound's stability under various reaction conditions makes it a reliable intermediate in organic synthesis.

From an environmental perspective, 3'-Methyl-biphenyl-4-propanoic Acid has been studied for its biodegradability and eco-friendly properties. Research indicates that it exhibits moderate biodegradation rates under aerobic conditions, suggesting that it can be safely integrated into sustainable chemical processes. This aligns with the growing demand for environmentally responsible practices in the chemical industry.

In conclusion, 3'-Methyl-biphenyl-4-propanoic Acid (CAS No: 893641-38-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and applied chemistry, positions it as a valuable tool in modern scientific research. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.